Cas no 91461-79-9 (1,3,4-Thiadiazol-2-amine, N-(1-methylpropyl)-)
91461-79-9 structure
Product Name:1,3,4-Thiadiazol-2-amine, N-(1-methylpropyl)-
CAS No:91461-79-9
MF:C6H11N3S
MW:157.236639261246
CID:799778
PubChem ID:45123419
Update Time:2025-04-19
1,3,4-Thiadiazol-2-amine, N-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Thiadiazol-2-amine, N-(1-methylpropyl)-
- AKOS013477472
- SCHEMBL19997205
- N-(sec-Butyl)-1,3,4-thiadiazol-2-amine
- 91461-79-9
-
- Inchi: 1S/C6H11N3S/c1-3-5(2)8-6-9-7-4-10-6/h4-5H,3H2,1-2H3,(H,8,9)
- InChI Key: OVSWMDSSXJQKAF-UHFFFAOYSA-N
- SMILES: S1C=NN=C1NC(C)CC
Computed Properties
- Exact Mass: 157.067
- Monoisotopic Mass: 157.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
- XLogP3: 2
1,3,4-Thiadiazol-2-amine, N-(1-methylpropyl)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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